N-(5-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-5-methylisoxazole-3-carboxamide

• IUPAC Name: N-[5-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-5-methyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C16H14N4O4S2/c1-9-7-12(20-24-9)14(22)17-15-18-19-16(26-15)25-8-13(21)10-3-5-11(23-2)6-4-10/h3-7H,8H2,1-2H3,(H,17,18,22)
• InChI Key: QVLXZCPHWHJRHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)NC2=NN=C(S2)SCC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C16H14N4O4S2
• Molecular Weight: 390.4 g/mol

Description

Compounds with similar structures often have a heterocyclic ring, such as a thiadiazole or isoxazole ring, and a phenyl group attached to it. They can be part of a larger class of organic compounds known as azoles, which contain a five-membered ring with at least two different elements.

Synthesis Analysis

The synthesis of similar compounds often involves reactions between various organic precursors. For instance, the synthesis of some thiourea derivatives involves the reaction of an amine with an isothiocyanate.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined using techniques such as X-ray diffraction. These compounds often have a complex structure with multiple rings and functional groups.

Chemical Reactions Analysis

Similar compounds can participate in a variety of chemical reactions. For example, some thiourea derivatives can form hydrogen bonds with water molecules.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be determined using various analytical techniques. These properties can include molecular weight, solubility, melting point, and more.

Scientific Research Applications

Organic Synthesis and Drug Intermediates

• This compound serves as an organic intermediate with borate and sulfonamide groups. .

Drug Delivery Systems

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Molecular Electrostatic Potential and Frontier Molecular Orbitals

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Mechanism of Action

The mechanism of action of similar compounds can vary widely depending on their structure and the specific biological system they interact with. For example, some triazole derivatives can bind to various enzymes and receptors, showing versatile biological activities.

Safety and Hazards

The safety and hazards associated with similar compounds can vary widely depending on their specific structure and properties. It’s important to handle these compounds with care and use appropriate safety measures.

Future Directions

The future directions for research on similar compounds could involve further exploration of their synthesis, properties, and potential applications. This could include developing new synthetic methods, studying their interactions with biological systems, and exploring their potential uses in areas such as medicine and industry.